2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(3-amino-4-chlorophenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C13H10ClN3O/c14-9-3-1-7(5-10(9)16)13-17-11-6-8(15)2-4-12(11)18-13/h1-6H,15-16H2
• InChI Key: AKCWBRLZNJXKGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC3=C(O2)C=CC(=C3)N)N)Cl
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol

Description

2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine, also known as AC-262,536, is a synthetic compound that is used in scientific research. This compound is of interest to researchers due to its potential as a selective androgen receptor modulator (SARM). SARMs are compounds that can selectively bind to androgen receptors in the body, which can have anabolic effects on muscle tissue without the negative side effects associated with traditional anabolic steroids.

Mechanism of Action

2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine works by selectively binding to androgen receptors in the body. This can stimulate the growth of muscle tissue and increase muscle mass and strength. Unlike traditional anabolic steroids, 2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine has a selective action on androgen receptors, which means that it does not have the negative side effects associated with these compounds.
Biochemical and Physiological Effects:
2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine has been shown to have anabolic effects on muscle tissue in animal studies. This compound can increase muscle mass and strength without affecting other tissues in the body. 2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine has also been shown to have a low toxicity profile, which makes it a promising compound for further research.

Advantages and Limitations for Lab Experiments

2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine has several advantages for lab experiments. This compound has a high affinity for androgen receptors and can selectively stimulate the growth of muscle tissue. 2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine also has a low toxicity profile, which makes it a safe compound to use in animal studies. However, one limitation of 2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine is that it has not been extensively studied in humans, which means that its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on 2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine. One area of interest is the potential use of this compound in the treatment of muscle wasting conditions, such as sarcopenia. Another area of interest is the development of SARMs that are more selective and have fewer side effects than traditional anabolic steroids. Further research is needed to fully understand the potential of 2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine and other SARMs for these applications.

Synthesis Methods

The synthesis of 2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine involves several steps. The starting material is 3-amino-4-chlorobenzonitrile, which is reacted with 2-hydroxybenzaldehyde to form 2-(3-amino-4-chlorophenyl)-1,3-benzoxazole. This intermediate is then reacted with hydroxylamine to form the final product, 2-(3-amino-4-chlorophenyl)-1,3-benzoxazol-5-amine.

Scientific Research Applications

2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine has been studied for its potential as a SARM. In vitro studies have shown that this compound has a high affinity for androgen receptors and can selectively stimulate the growth of muscle tissue. Animal studies have also shown that 2-(3-Amino-4-chlorophenyl)-1,3-benzoxazol-5-amine can increase muscle mass and strength without the negative side effects associated with traditional anabolic steroids.